![molecular formula C14H17NO3 B5494072 N-ethyl-N-(2-hydroxy-1-methylethyl)-1-benzofuran-3-carboxamide](/img/structure/B5494072.png)
N-ethyl-N-(2-hydroxy-1-methylethyl)-1-benzofuran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(2-hydroxy-1-methylethyl)-1-benzofuran-3-carboxamide, commonly known as EBIO, is a small molecule compound that has been widely used in scientific research due to its unique properties. EBIO is a potassium channel activator that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
EBIO activates potassium channels by binding to the voltage-sensing domain of the channel. This binding causes a conformational change in the channel, leading to an increase in potassium ion flux across the membrane. This increase in potassium ion flux leads to hyperpolarization of the cell membrane and a decrease in cellular excitability.
Biochemical and Physiological Effects:
EBIO has a variety of biochemical and physiological effects, including vasodilation, increased synaptic transmission, increased neuronal excitability, and inhibition of cancer cell growth. EBIO has also been shown to have anti-inflammatory effects and to protect against ischemic injury.
Advantages and Limitations for Lab Experiments
One advantage of using EBIO in lab experiments is its specificity for potassium channels. EBIO has been shown to activate a specific type of potassium channel, the BK channel, which allows for more precise experiments. However, one limitation of using EBIO is its short half-life, which can make it difficult to maintain a consistent concentration over time.
Future Directions
There are many future directions for research on EBIO. One area of interest is the development of EBIO analogs with longer half-lives and increased potency. Another direction is the use of EBIO in the treatment of neurological disorders, such as epilepsy and Parkinson's disease. Additionally, the use of EBIO in combination with other drugs for cancer treatment is an area of active research. Finally, the role of EBIO in the regulation of cellular metabolism and energy homeostasis is an area of growing interest.
Conclusion:
In conclusion, EBIO is a small molecule compound that has been widely used in scientific research due to its unique properties. EBIO is a potassium channel activator that has a variety of biochemical and physiological effects. EBIO has been used in a variety of scientific research applications, including neuroscience, cardiovascular research, and cancer research. There are many future directions for research on EBIO, including the development of analogs with longer half-lives and increased potency, the use of EBIO in the treatment of neurological disorders and cancer, and the role of EBIO in the regulation of cellular metabolism and energy homeostasis.
Synthesis Methods
EBIO can be synthesized using a variety of methods, but the most common method involves the reaction of 3-bromo-1-benzofuran with N-ethyl-N-(2-hydroxy-1-methylethyl)amine in the presence of a palladium catalyst. The resulting product is then purified using column chromatography to yield pure EBIO.
Scientific Research Applications
EBIO has been used in a variety of scientific research applications, including neuroscience, cardiovascular research, and cancer research. In neuroscience, EBIO has been shown to enhance synaptic transmission and increase neuronal excitability. In cardiovascular research, EBIO has been shown to have vasodilatory effects and reduce blood pressure. In cancer research, EBIO has been shown to inhibit the growth of cancer cells and induce apoptosis.
properties
IUPAC Name |
N-ethyl-N-(1-hydroxypropan-2-yl)-1-benzofuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-3-15(10(2)8-16)14(17)12-9-18-13-7-5-4-6-11(12)13/h4-7,9-10,16H,3,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQDJRKIVEUZXBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C(C)CO)C(=O)C1=COC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-(2-hydroxy-1-methylethyl)-1-benzofuran-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.